N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-(4-methylpiperidin-1-yl)ethyl]thiourea
• InChI: InChI=1S/C15H22FN3S/c1-12-6-9-19(10-7-12)11-8-17-15(20)18-14-4-2-13(16)3-5-14/h2-5,12H,6-11H2,1H3,(H2,17,18,20)
• InChI Key: WIEOUFIMAIIHPR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCNC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C15H22FN3S
• Molecular Weight: 295.4 g/mol

Description

N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea, also known as FPE, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea is not yet fully understood. However, it is believed that N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea works by inhibiting the activity of certain enzymes and receptors in the body that are involved in pain and inflammation. This inhibition leads to a reduction in pain and inflammation, making N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea a potentially valuable tool for researchers studying these processes.
Biochemical and Physiological Effects
In addition to its effects on pain and inflammation, N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea has also been found to have other biochemical and physiological effects. For example, N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea has been shown to have antioxidant properties, which could make it useful in the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea has also been found to have anti-cancer properties, making it a potential candidate for the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea in lab experiments is its versatility. N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea has been found to have a wide range of biochemical and physiological effects, making it useful for researchers studying many different processes. However, there are also some limitations to using N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea in lab experiments. For example, N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea can be difficult to synthesize, and it may not be readily available in large quantities.

Future Directions

There are many potential future directions for research involving N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea. One area of interest is the development of new pain medications based on N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea. Researchers are also exploring the potential use of N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea in the treatment of other conditions, such as Alzheimer's disease and cancer. Additionally, there is ongoing research into the mechanism of action of N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea, which could lead to a better understanding of how this compound works and how it could be used in future research.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea is a complex process that involves several steps. One common method for synthesizing N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea involves the reaction of 4-fluoroaniline with 4-methylpiperidine in the presence of thiourea. This reaction produces N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea as a white solid, which can then be purified and used in research applications.

Scientific Research Applications

N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea has been studied extensively for its potential applications in scientific research. One area where N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea has shown promise is in the study of pain and inflammation. Researchers have found that N-(4-fluorophenyl)-N'-[2-(4-methyl-1-piperidinyl)ethyl]thiourea can effectively reduce pain and inflammation in animal models, making it a potential candidate for the development of new pain medications.